4,6-dimethyl-2-[(3-phenyl-2-propen-1-yl)thio]nicotinonitrile

• IUPAC Name: 4,6-dimethyl-2-[(E)-3-phenylprop-2-enyl]sulfanylpyridine-3-carbonitrile
• InChI: InChI=1S/C17H16N2S/c1-13-11-14(2)19-17(16(13)12-18)20-10-6-9-15-7-4-3-5-8-15/h3-9,11H,10H2,1-2H3/b9-6+
• InChI Key: DMTTXJMXFQDEJS-RMKNXTFCSA-N
• Canonical SMILES: CC1=CC(=NC(=C1C#N)SCC=CC2=CC=CC=C2)C
• Isomeric SMILES: CC1=CC(=NC(=C1C#N)SC/C=C/C2=CC=CC=C2)C
• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4 g/mol

Description

4,6-dimethyl-2-[(3-phenyl-2-propen-1-yl)thio]nicotinonitrile is a chemical compound that has gained significant attention in the field of scientific research. It is a heterocyclic compound that has a unique structure and properties that make it useful in various applications.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-2-[(3-phenyl-2-propen-1-yl)thio]nicotinonitrile is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various in vitro and in vivo models. It has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce oxidative stress and inflammation, which are implicated in the development of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4,6-dimethyl-2-[(3-phenyl-2-propen-1-yl)thio]nicotinonitrile in lab experiments is its unique structure and properties, which make it a useful tool for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4,6-dimethyl-2-[(3-phenyl-2-propen-1-yl)thio]nicotinonitrile. One direction is to further investigate its potential use in cancer treatment and to identify the specific mechanisms by which it inhibits cancer cell growth. Another direction is to explore its potential use in the treatment of neurodegenerative disorders and to identify the specific mechanisms by which it exerts its neuroprotective effects. Additionally, further research is needed to elucidate its mechanism of action and to identify any potential side effects or toxicity.

Scientific Research Applications

4,6-dimethyl-2-[(3-phenyl-2-propen-1-yl)thio]nicotinonitrile has been studied for its potential use in various scientific research applications. It has been found to have anticancer properties and has been studied for its potential use in cancer treatment. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, it has been studied for its potential use as an antibacterial and antifungal agent.